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Compound of Interest

Compound Name: Fmoc-Glu-OH-15N
CAS No.: 287484-34-8
Cat. No.: B1591443
Get Quote
. J

A precise understanding of the molecular architecture and physicochemical characteristics of
Fmoc-L-glutamic acid-15N is paramount for its effective application.

Chemical Structure

Fmoc-L-glutamic acid-15N is an isotopically labeled amino acid derivative. Its structure is
composed of three essential components:

¢ L-Glutamic Acid Backbone: The naturally occurring amino acid, which plays numerous roles
in biochemistry.

» Nitrogen-15 (*°N) Isotope: A stable, non-radioactive isotope of nitrogen strategically
positioned at the alpha-amino group. This isotope serves as a distinct marker for analytical
detection.

* Fluorenylmethyloxycarbonyl (Fmoc) Group: A base-labile protecting group attached to the
15N-labeled alpha-amino group, essential for controlled peptide synthesis.

Caption: Molecular structure of Fmoc-L-glutamic acid-15N.
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Physicochemical Data

The following table summarizes key quantitative data for Fmoc-L-glutamic acid-15N, providing

a quick reference for experimental planning.

Property Value

Molecular Formula C20H19°NOs

Molecular Weight 384.37 g/mol

Appearance White to off-white crystalline powder
Purity (by HPLC) >98%

Isotopic Enrichment =98 atom % >N

Synthesis and Quality Assurance: A Self-Validating
Protocol

The synthesis of high-purity Fmoc-L-glutamic acid-15N is a multi-step process that demands

precision and rigorous quality control. The primary synthetic route involves the reaction of °N-

labeled L-glutamic acid with an Fmoc-donating reagent.

Experimental Protocol: Synthesis

Reaction Setup: >N-L-glutamic acid is dissolved in an aqueous solution of sodium
carbonate. The basic environment deprotonates the alpha-amino group, enhancing its
nucleophilicity.

Fmocylation: A solution of 9-fluorenylmethyl succinimidyl carbonate (Fmoc-OSu) in an
organic solvent like dioxane is added dropwise to the reaction mixture. The activated Fmoc
group readily reacts with the 1>N-amino group. The progress of this reaction is monitored by
thin-layer chromatography (TLC).

Precipitation and Isolation: Upon completion, the reaction mixture is acidified with a dilute
acid, such as hydrochloric acid. This protonates the carboxyl groups, causing the Fmoc-L-
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glutamic acid-15N to precipitate out of the aqueous solution. The solid product is then
collected by filtration.

 Purification: The crude product is washed with cold water to remove residual salts and then
purified by recrystallization from a suitable solvent system, typically a mixture of ethyl acetate
and hexanes.

e Drying: The purified product is dried under vacuum to remove all traces of solvent.

Quality Control and Characterization

A battery of analytical techniques is employed to ensure the identity, purity, and isotopic
enrichment of the final product.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
covalent structure of the molecule. >N NMR is performed to verify the incorporation and
determine the enrichment of the >N isotope.

e Mass Spectrometry (MS): High-resolution mass spectrometry provides an accurate mass
measurement, confirming the elemental composition and the presence of the 1°N isotope.

e High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the
final compound, ensuring it meets the stringent requirements for research applications.
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Caption: Workflow for the synthesis and quality control of Fmoc-L-glutamic acid-1>N.

Key Applications in Scientific Research

The unique properties of Fmoc-L-glutamic acid-15N make it an indispensable tool in several
areas of research and development.

Solid-Phase Peptide Synthesis (SPPS)

The most prominent application of Fmoc-L-glutamic acid-15N is in the synthesis of isotopically
labeled peptides. The Fmoc protecting group allows for the stepwise and controlled assembly
of amino acids on a solid support. The 15N label is carried into the final peptide, which can then
be used in a variety of downstream applications.

Experimental Workflow for SPPS Incorporation:

Deprotection: The Fmoc group on the resin-bound N-terminal amino acid is removed using a
solution of piperidine in a polar aprotic solvent like dimethylformamide (DMF).

e Activation: The carboxylic acid of Fmoc-L-glutamic acid-15N is activated using a coupling
reagent such as HBTU or HATU in the presence of a non-nucleophilic base like
diisopropylethylamine (DIPEA).

e Coupling: The activated Fmoc-L-glutamic acid-15N is added to the resin, where it reacts with
the newly exposed N-terminal amine, forming a peptide bond.

e Washing: The resin is thoroughly washed to remove any unreacted reagents and
byproducts.

e |teration: This cycle of deprotection, activation, and coupling is repeated for each subsequent
amino acid in the desired peptide sequence.
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Caption: The iterative cycle of solid-phase peptide synthesis.

NMR-Based Structural Biology

The incorporation of °N-labeled amino acids into proteins is a cornerstone of modern structural
biology. The >N nucleus is NMR-active and allows for the acquisition of multidimensional NMR
spectra, such as the *H->N HSQC, which provides a unique signal for each amino acid residue
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in the protein. This enables the determination of high-resolution three-dimensional structures
and the study of protein dynamics.

Quantitative Mass Spectrometry and Proteomics

In the field of proteomics, peptides labeled with stable isotopes are used as internal standards
for the accurate quantification of proteins in complex biological samples. By spiking a known
amount of a 1>N-labeled peptide synthesized with Fmoc-L-glutamic acid-15N into a sample, the
abundance of the corresponding endogenous, unlabeled peptide can be precisely determined
by comparing their respective signal intensities in the mass spectrometer.

Metabolic Labeling Studies

15N-labeled amino acids are valuable tracers for studying metabolic pathways. After removal of
the Fmoc group, *>N-L-glutamic acid can be introduced into cell culture or administered to
organisms. By tracking the incorporation of the >N label into other metabolites using NMR or
mass spectrometry, researchers can elucidate metabolic fluxes and map the flow of nitrogen
through various biochemical pathways.

Conclusion

Fmoc-L-glutamic acid-15N stands as a testament to the power of isotopic labeling in modern
scientific research. Its dual functionality as a protected amino acid for peptide synthesis and a
carrier of a stable isotope label provides a versatile platform for a wide array of experimental
approaches. From elucidating protein structures to quantifying protein expression and tracing
metabolic pathways, this reagent continues to be a cornerstone of innovation in both basic
research and drug development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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